(E)-[2-(2,2-Dimethyl-4-phenyloxan-4-YL)ethyl]({[4-(propan-2-yloxy)phenyl]methylidene})amine

• Molecular Formula: C25H33NO2
• Molecular Weight: 379.5 g/mol
• IUPAC Name: N-[2-(2,2-dimethyl-4-phenyloxan-4-yl)ethyl]-1-(4-propan-2-yloxyphenyl)methanimine
• InChI: InChI=1S/C25H33NO2/c1-20(2)28-23-12-10-21(11-13-23)18-26-16-14-25(22-8-6-5-7-9-22)15-17-27-24(3,4)19-25/h5-13,18,20H,14-17,19H2,1-4H3
• InChI Key: FSNLOUKHIGYNAU-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OC1=CC=C(C=C1)C=NCCC2(CCOC(C2)(C)C)C3=CC=CC=C3

Description

(E)-2-(2,2-Dimethyl-4-phenyloxan-4-YL)ethylphenyl]methylidene})amine is an organic compound characterized by its complex structure, which includes an oxane ring, a phenyl group, and an amine functional group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (E)-2-(2,2-Dimethyl-4-phenyloxan-4-YL)ethylphenyl]methylidene})amine typically involves multiple steps:

Formation of the Oxane Ring: The oxane ring can be synthesized through a cyclization reaction involving a suitable diol and an acid catalyst.

Introduction of the Phenyl Group: The phenyl group is introduced via a Friedel-Crafts alkylation reaction, where benzene reacts with an alkyl halide in the presence of a Lewis acid catalyst.

Formation of the Amine Group: The amine group is introduced through a reductive amination process, where an aldehyde or ketone reacts with an amine in the presence of a reducing agent such as sodium cyanoborohydride.

Industrial Production Methods

Industrial production of this compound may involve optimized versions of the above synthetic routes, with a focus on scalability, cost-effectiveness, and environmental considerations. Continuous flow reactors and green chemistry principles are often employed to enhance efficiency and reduce waste.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound can undergo oxidation reactions, particularly at the amine group, forming nitroso or nitro derivatives.

Reduction: Reduction reactions can convert the oxane ring to a more saturated form or reduce the imine bond to an amine.

Substitution: The phenyl group can participate in electrophilic aromatic substitution reactions, introducing various substituents onto the aromatic ring.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) or sodium borohydride (NaBH₄) are used.

Substitution: Reagents like bromine (Br₂) or nitric acid (HNO₃) are employed for electrophilic aromatic substitution.

Major Products

Oxidation: Nitroso or nitro derivatives.

Reduction: Saturated oxane derivatives or secondary amines.

Substitution: Halogenated or nitrated aromatic compounds.

Scientific Research Applications

Chemistry

In organic synthesis, (E)-2-(2,2-Dimethyl-4-phenyloxan-4-YL)ethylphenyl]methylidene})amine is used as a building block for more complex molecules. Its unique structure allows for the creation of diverse chemical libraries for drug discovery.

Biology

The compound’s amine group makes it a potential ligand for binding to biological targets, such as enzymes or receptors. This property is exploited in the design of enzyme inhibitors or receptor modulators.

Medicine

In medicinal chemistry, derivatives of this compound are investigated for their potential therapeutic effects. They may act as anti-inflammatory agents, antimicrobial agents, or central nervous system modulators.

Industry

In materials science, the compound can be used in the synthesis of polymers or as a precursor for the production of specialty chemicals with specific properties, such as enhanced thermal stability or unique optical characteristics.

Mechanism of Action

The mechanism of action of (E)-2-(2,2-Dimethyl-4-phenyloxan-4-YL)ethylphenyl]methylidene})amine involves its interaction with molecular targets such as enzymes or receptors. The amine group can form hydrogen bonds or ionic interactions with active sites, modulating the activity of the target protein. The oxane ring and phenyl group contribute to the compound’s overall binding affinity and specificity.

Comparison with Similar Compounds

Similar Compounds

(E)-2-(2,2-Dimethyl-4-phenyloxan-4-YL)ethylamine: Similar structure but with a methoxy group instead of a propan-2-yloxy group.

(E)-2-(2,2-Dimethyl-4-phenyloxan-4-YL)ethylamine: Similar structure but with an ethoxy group instead of a propan-2-yloxy group.

Uniqueness

(E)-2-(2,2-Dimethyl-4-phenyloxan-4-YL)ethylphenyl]methylidene})amine is unique due to the presence of the propan-2-yloxy group, which can influence its chemical reactivity and biological activity. This functional group can enhance the compound’s solubility and interaction with hydrophobic pockets in biological targets, potentially leading to improved efficacy in therapeutic applications.